Cas no 40782-54-5 (Benzoyl chloride,4-(heptyloxy)-)

Benzoyl chloride,4-(heptyloxy)- structure
40782-54-5 structure
Product Name:Benzoyl chloride,4-(heptyloxy)-
CAS No:40782-54-5
MF:C14H19ClO2
MW:254.752463579178
CID:329359
PubChem ID:2724182
Update Time:2025-04-19

Benzoyl chloride,4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 4-heptoxybenzoyl chloride
    • 4-N-HEPTYLOXYBENZOYL CHLORIDE
    • Benzoyl chloride,4-(heptyloxy)-
    • p-(Heptyloxy)benzoyl Chloride
    • 4-(Heptyloxy)benzoic chloride
    • 4-(n-heptyloxy)benzoyl chloride
    • 4-heptyloxy benzoyl chloride
    • 4-heptyloxybenzoic acid chloride
    • EINECS 255-077-5
    • p-heptyloxybenzoyl chloride
    • 4-(Heptyloxy)benzoyl chloride
    • DTXSID70961199
    • 4-n-Heptyloxybenzoylchloride
    • FT-0616778
    • SCHEMBL1019300
    • Benzoyl chloride, 4-(heptyloxy)-
    • NS00056400
    • AKOS015889284
    • 4-Heptyloxybenzoyl chloride
    • 40782-54-5
    • Inchi: 1S/C14H19ClO2/c1-2-3-4-5-6-11-17-13-9-7-12(8-10-13)14(15)16/h7-10H,2-6,11H2,1H3
    • InChI Key: OTHIDQZVUQAMEW-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)OCCCCCCC)=O

Computed Properties

  • Exact Mass: 254.10700
  • Monoisotopic Mass: 254.107358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Transparent light yellow liquid
  • Density: 1.061 g/mL at 25 °C(lit.)
  • Melting Point: 226-227 ºC
  • Boiling Point: 226-227 °C30 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.533(lit.)
  • PSA: 26.30000
  • LogP: 4.41480

Benzoyl chloride,4-(heptyloxy)- Security Information

  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34-36/37
  • Safety Instruction: S26; S27; S28; S36/37/39; S45
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:III
  • Packing Group:III
  • Risk Phrases:R34; R36/37

Benzoyl chloride,4-(heptyloxy)- Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.